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Compound of Interest

Compound Name: 2,4-Di-tert-butylphenol-d21

Cat. No.: B13436518 Get Quote

Essential Safety and Handling Guide for 2,4-Di-
tert-butylphenol-d21
This guide provides immediate, essential safety and logistical information for handling 2,4-Di-
tert-butylphenol-d21 in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2,4-Di-tert-butylphenol-d21

CAS Number: 1413431-13-9 (for the deuterated form)

Unlabelled CAS Number: 96-76-4[1][2][3][4][5]

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Di-tert-butylphenol is classified as a hazardous substance. It is crucial to use appropriate

personal protective equipment to minimize exposure and ensure safety.

Hazard Summary:

Causes skin irritation.[1][2][3]
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Causes serious eye irritation.[1][2][5]

May cause respiratory irritation.[1][6]

Harmful if swallowed.[2][5]

Very toxic to aquatic life with long-lasting effects.[1][2][3][5]

May cause an allergic skin reaction.[2][5]

The following table summarizes the required PPE for handling this compound.

Protection Type Specific Equipment Standard

Eye/Face Protection
Chemical safety goggles or

face shield

OSHA 29 CFR 1910.133 or

European Standard EN166[2]

[7]

Hand Protection Protective gloves

Consult manufacturer for

specific material and

breakthrough time[1][2][5]

Skin and Body Protection
Lab coat, protective clothing to

prevent skin exposure
[None]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if ventilation is

inadequate or irritation is

experienced[1][2][7]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling Protocol:

Ventilation: Always handle 2,4-Di-tert-butylphenol-d21 in a well-ventilated area, preferably

within a chemical fume hood.[1][6]
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Avoid Contact: Minimize dust generation and accumulation.[6] Avoid contact with skin, eyes,

and clothing.[6]

Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work

area.[2]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][6][7]

Storage Protocol:

Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly closed.[1][5][6]

Store away from incompatible substances.[6]

Disposal Plan
Proper disposal of 2,4-Di-tert-butylphenol-d21 and its containers is essential to prevent

environmental contamination.

Disposal Protocol:

Classification: This substance is considered a hazardous waste.[1][2]

Environmental Release: Do not allow the chemical to enter drains, surface water, or ground

water.[1][2][3] It is very toxic to aquatic life.[1][2][3][5]

Container Disposal: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations at an approved waste disposal plant.[1][2][3]

Spill Cleanup: In case of a spill, sweep up the solid material, place it into a suitable, labeled

container for disposal, and ventilate the area.[6]

Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 2,4-Di-
tert-butylphenol-d21 in the laboratory.
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Caption: Workflow for Safe Handling of 2,4-Di-tert-butylphenol-d21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b13436518?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/96-76-4-A0004723-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC160120251&productDescription=2%2C4-DI-TERT-BUTYLPHENOL%2C+25KG&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB28900&dnl=sd_-_2%2C4-Di-tert-butylphenol_CAS_96-76-4_%28SB28900%29_%28EU%29.pdf
https://www.lgcstandards.com/IN/en/2-4-Di-tert-butylphenol-d21/p/TRC-D429474
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB5212282_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5212282_EN.htm
https://pim-resources.coleparmer.com/sds/96692.pdf
https://www.benchchem.com/product/b13436518#personal-protective-equipment-for-handling-2-4-di-tert-butylphenol-d21
https://www.benchchem.com/product/b13436518#personal-protective-equipment-for-handling-2-4-di-tert-butylphenol-d21
https://www.benchchem.com/product/b13436518#personal-protective-equipment-for-handling-2-4-di-tert-butylphenol-d21
https://www.benchchem.com/product/b13436518#personal-protective-equipment-for-handling-2-4-di-tert-butylphenol-d21
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13436518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13436518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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